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Introduction
Pretilachlor is a selective, pre-emergence herbicide belonging to the chloroacetamide

chemical group.[1][2] It is extensively utilized in rice cultivation, particularly in direct-seeded rice

(DSR) systems, to manage a broad spectrum of annual grasses, sedges, and some broadleaf

weeds.[3][4] The transition from traditional transplanted rice to DSR is driven by the need to

reduce labor, water, and energy consumption. However, DSR is highly susceptible to severe

weed infestation from the earliest stages of crop growth, making effective early-season weed

control critical. Pretilachlor addresses this challenge by preventing weed emergence, thereby

allowing the rice crop to establish without initial competition.

Mechanism of Action
Pretilachlor's mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis in

susceptible weeds. It is absorbed primarily through the hypocotyls, mesocotyls, and coleoptiles

of germinating weeds, and to a lesser extent, by the roots. By blocking VLCFA production,

Pretilachlor disrupts cell division and inhibits the growth of emerging weed seedlings, leading

to their death shortly after germination. This selective action allows the rice crop, which is

tolerant, to grow with minimal harm.
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Caption: Mechanism of action of Pretilachlor in weeds.

Application Protocols
For optimal efficacy, Pretilachlor should be applied as a pre-emergence herbicide to a well-

prepared, moist seedbed.

Formulations: Commonly available as an Emulsifiable Concentrate (EC), often combined

with a crop safener (e.g., fenclorim) to enhance rice tolerance. Granular (GR) formulations

are also used.

Application Timing: Application is critical and should occur after seeding but before weed

emergence. The ideal window is typically 0 to 4 days after sowing (DAS).
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Dosage: Application rates vary depending on soil type, weed pressure, and formulation.

Recommended rates generally range from 300 to 750 g a.i./ha (grams of active ingredient

per hectare). Higher experimental doses up to 1200 g a.i./ha have been tested and shown to

be effective without significant phytotoxicity to rice.

Application Method:

EC Formulations: Apply using a calibrated sprayer (e.g., knapsack sprayer) with a spray

volume of approximately 200-320 L/ha to ensure uniform coverage.

GR Formulations: Can be mixed with dry sand (20-25 kg) and broadcasted uniformly into

a field with 2-3 cm of standing water.

Water Management: The soil must be saturated at the time of application for the herbicide to

be effective. A thin film of water should be maintained for 2-3 days after application, avoiding

drainage or fresh irrigation during this period.

Sequential and Combination Applications: For broad-spectrum, season-long control, a single

application of Pretilachlor may be insufficient.

Tank Mixes: Pretilachlor can be formulated or mixed with other herbicides like

pyribenzoxim or bensulfuron-methyl for a wider weed control spectrum.

Sequential Application: A common and highly effective strategy is to follow a pre-

emergence application of Pretilachlor with a post-emergence herbicide (e.g., Bispyribac-

sodium or 2,4-D) at 20-25 DAS to control weeds that escape the initial treatment.

Data on Efficacy, Crop Safety, and Yield
Quantitative data from various studies demonstrate the effectiveness of Pretilachlor in DSR

systems.

Table 1: Efficacy of Pretilachlor on Weed Control in Direct-Seeded Rice
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Treatment (g
a.i./ha)

Weed Species
Weed Control
Efficiency (%)

Reference

Pretilachlor @ 600

Echinochloa crus-
galli (Barnyard
Grass), Broadleaf
weeds, Sedges

82.65 - 91.75

Pretilachlor @ 1200

Echinochloa crus-galli,

Broadleaf weeds,

Sedges

84.40 - 92.40

Pretilachlor +

Pyribenzoxim @ 480
Echinochloa crus-galli 90

Pretilachlor +

Pyribenzoxim @ 480

Bolboschoenus

planiculmis (Bulrush)
70

Pretilachlor @ 300 Weedy Rice
15 - 26 (biomass

reduction)

| Pretilachlor @ 900 | Weedy Rice | 41 - 54 (biomass reduction) | |

Table 2: Effect of Pretilachlor Application on Direct-Seeded Rice Grain Yield
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Treatment (g
a.i./ha)

Grain Yield ( kg/ha ) Comparison Reference

Weedy Check 517 -

Pretilachlor +

Pyribenzoxim @ 480

(+ Thiobencarb)

4,761
Statistically same as

2x dose

Pretilachlor +

Pyribenzoxim @ 960

(+ Thiobencarb)

4,827
Statistically same as

1x dose

Pretilachlor @ 600 4,630 -

Pretilachlor @ 1200
4,630+ (statistically at

par with 600 g/ha)
-

| Pretilachlor @ 900 | 2,690 - 5,150 | Significantly higher than weedy check | |

Table 3: Phytotoxicity and Environmental Persistence of Pretilachlor

Parameter Observation Conditions Reference

Phytotoxicity

No symptoms
(epinasty, necrosis,
wilting) observed
on rice.

Up to 1200 g a.i./ha
(Pretilachlor 30.7%
EC) and 960 g
a.i./ha (Pretilachlor
+ Pyribenzoxim).

Soil Half-life (DT₅₀) 3.9 - 10.0 days Field conditions

15.06 days Sandy clay loam soil

16.9 days
Recommended dose

(600 g a.i./ha)

Water Half-life (DT₅₀) 0.87 - 1.52 days Flood water

| | 2.0 days | Flooded field condition | |
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Experimental Protocol for Herbicide Evaluation
This protocol outlines a standard methodology for conducting field trials to evaluate the bio-

efficacy of Pretilachlor in direct-seeded rice.

5.1. Experimental Design

Design: Randomized Complete Block Design (RCBD).

Replications: Minimum of three.

Plot Size: Standardized plot size, e.g., 5 m x 4 m.

Treatments:

Pretilachlor at different doses (e.g., 300, 450, 600, 900 g a.i./ha).

Pretilachlor in combination with other pre-emergence herbicides.

Pretilachlor (pre-emergence) followed by a post-emergence herbicide.

Weed-Free Check (manual hand weeding at 20 and 40 DAS).

Weedy Check (no weed control).

5.2. Crop Husbandry

Variety: Use a locally adapted, common rice variety.

Sowing: Direct seed at a recommended seed rate into a well-puddled and leveled field.

Fertilization: Apply recommended doses of N, P, and K fertilizers.

Water Management: Maintain saturated soil conditions after sowing. Apply herbicide into a

thin film of water and maintain it for 2-3 days. Follow standard irrigation practices thereafter.

5.3. Data Collection

Weed Data:
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At 15, 30, and 60 DAS, place a 0.25 m² quadrat randomly at two spots in each plot.

Identify, count (weed density), and harvest all weeds within the quadrat.

Oven-dry the weed samples to a constant weight to determine weed dry weight (g/m²).

Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(WDC - WDT) /

WDC] * 100, where WDC is weed dry weight in the control plot and WDT is weed dry

weight in the treated plot.

Crop Phytotoxicity:

Visually assess crop injury at 7, 15, and 30 days after application on a scale of 0-100% (0

= no injury, 100 = complete crop death).

Crop Growth and Yield Parameters:

At harvest, record plant height, number of tillers per hill, number of panicles per hill, and

number of grains per panicle from five randomly selected plants.

Determine the 1000-grain weight.

Harvest the net plot area, sundry, and weigh the grain to determine grain yield ( kg/ha ),

adjusted to 14% moisture content.

5.4. Statistical Analysis

Analyze all collected data using Analysis of Variance (ANOVA).

When the F-test is significant, separate the treatment means using a suitable post-hoc test

like Tukey's HSD or Duncan's Multiple Range Test (DMRT) at a 5% level of significance.
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Caption: Experimental workflow for Pretilachlor evaluation.
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Non-Target Effects
Studies on the non-target effects of Pretilachlor indicate that at the recommended application

rates (e.g., 600 g a.i./ha), there are no significant changes to soil microbial properties

compared to untreated controls. However, at significantly higher doses (10 times the

recommended dose), a reduction in the populations of bacteria, actinomycetes, fungi, and

nitrogen fixers has been observed. Pretilachlor degrades relatively quickly in soil and water,

minimizing the risk of long-term accumulation when used according to recommendations.

Conclusion
Pretilachlor is a highly effective pre-emergence herbicide for the management of annual

grasses and other key weeds in direct-seeded rice systems. Its application within the first few

days after sowing provides critical early-season weed control, protecting crop yield potential.

For optimal results, it should be applied to moist soil at recommended rates. Field studies

confirm its high efficacy and good crop safety. A sequential approach, combining a pre-

emergence application of Pretilachlor with a post-emergence herbicide, is recommended for

managing diverse weed flora throughout the critical crop-weed competition period.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132322?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

